Cas no 2137767-77-0 (5-(Bromodifluoromethyl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(Bromodifluoromethyl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 2137767-77-0
• MF: C₄HBrF₂N₂O₃
• MW: 242.963146924973
• CID: 5775644
• PubChem ID: 165475114
• Update Time: 2023-12-26

5-(Bromodifluoromethyl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1120410
• 2137767-77-0
• 5-(bromodifluoromethyl)-1,2,4-oxadiazole-3-carboxylic acid
• 5-(Bromodifluoromethyl)-1,2,4-oxadiazole-3-carboxylic acid

• Inchi： 1S/C4HBrF2N2O3/c5-4(6,7)3-8-1(2(10)11)9-12-3/h(H,10,11)
• InChI Key： YNVQXYGRIZIIHL-UHFFFAOYSA-N
• SMILES： BrC(C1=NC(C(=O)O)=NO1)(F)F

Computed Properties

• Exact Mass: 241.91386g/mol
• Monoisotopic Mass: 241.91386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 76.2Ų